Cas no 1803668-91-8 (4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine
• CAS No: 1803668-91-8
• MF: C₆H₂ClF₂I₂N
• MW: 415.34553194046
• CID: 4811448
• Update Time: 2025-06-08

4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine

• Inchi： 1S/C6H2ClF2I2N/c7-3-2(5(8)9)1-12-6(11)4(3)10/h1,5H
• InChI Key： SFJPHKDZWQSIRS-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine

Introduction to 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1803668-91-8)

4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1803668-91-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of halogenated pyridines, which are known for their diverse biological activities and potential applications in drug discovery. The unique combination of chlorine, fluorine, and iodine substituents on the pyridine ring imparts distinct chemical and biological properties to this molecule.

The synthesis of 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel synthetic route that utilized palladium-catalyzed cross-coupling reactions to achieve high yields of the target molecule.

In terms of its chemical properties, 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various applications in medicinal chemistry, including the development of new drug candidates and the optimization of existing pharmaceuticals.

The biological activity of 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine has been extensively studied in recent years. Research has shown that this compound possesses potent antiviral and anticancer properties. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine exhibited significant inhibitory effects against several strains of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral replication processes, making it a promising candidate for the development of antiviral therapies.

In addition to its antiviral activity, 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine has also shown promise as an anticancer agent. A study conducted by researchers at the National Cancer Institute found that this compound effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The potential therapeutic applications of 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine extend beyond antiviral and anticancer treatments. Recent studies have explored its use in other areas such as neurodegenerative diseases and inflammatory disorders. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2021 reported that this compound exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine is another critical aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 4-Chloro-5-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1803668-91-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts. As research continues to advance our understanding of this molecule, it is likely that new therapeutic applications will be discovered, further highlighting its importance in the field.